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Compound of Interest

Compound Name: Methiozolin

Cat. No.: B1249797 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Methiozolin's performance for weed control in

turfgrass across different climatic zones, benchmarked against other common pre-emergent

herbicides. The information is supported by experimental data to aid in research and

development decisions.

Executive Summary
Methiozolin, a Group 30 herbicide, has demonstrated high and consistent efficacy for the

control of annual bluegrass (Poa annua) in cool-season turfgrass, outperforming several other

standard pre-emergent herbicides. Its novel mode of action, the inhibition of fatty acid

thioesterase (FAT), makes it a valuable tool, particularly in scenarios where resistance to other

herbicide classes is a concern. While data on its comparative performance in warm-season

turfgrass is less direct, available studies indicate its effectiveness against weeds such as

smooth crabgrass, with performance influenced by environmental factors like temperature. This

guide synthesizes available data to present a clear comparison of Methiozolin with its

alternatives.

Data Presentation: Performance Comparison
The following tables summarize the quantitative performance of Methiozolin and its

alternatives in controlling key turfgrass weeds in different climatic zones.
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Table 1: Performance in Cool-Season Turfgrass (Creeping Bentgrass)

Herbicide
Target
Weed

Climatic
Zone/Locati
on

Application
Rate

% Weed
Control

Source(s)

Methiozolin

Annual

Bluegrass

(Poa annua)

Cool-Season

(Missouri &

Oklahoma,

USA)

Various

sequential

applications

85 - 100% [1]

Dithiopyr

Annual

Bluegrass

(Poa annua)

Cool-Season

(Missouri &

Oklahoma,

USA)

Not specified

≤ 66%

(erratic

control)

[1]

Bensulide

Annual

Bluegrass

(Poa annua)

Cool-Season

(Missouri &

Oklahoma,

USA)

Not specified

≤ 66%

(erratic

control)

[1]

Bensulide +

Oxadiazon

Annual

Bluegrass

(Poa annua)

Cool-Season

(Missouri &

Oklahoma,

USA)

Not specified

≤ 66%

(erratic

control)

[1]

Table 2: Performance in Warm-Season Turfgrass

Direct comparative field data for Methiozolin against alternatives in warm-season turfgrass

from a single study is limited. The following table is a synthesis of findings from multiple

studies.
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Herbicide Target Weed(s)
Climatic
Zone/Location

Key
Performance
Findings

Source(s)

Methiozolin

Smooth

Crabgrass,

Goosegrass

Warm-Season

(California,

Virginia, Florida,

USA)

Effectively

controlled

smooth

crabgrass with

frequent

applications. Did

not provide

acceptable

goosegrass

control in Florida.

[2]

[2]

Prodiamine

Crabgrass,

Goosegrass, Poa

annua

Warm-Season

(Southern USA)

Longest residual

control.

Considered to

perform better

than dithiopyr in

southern zones.

[3]

[3][4]

Dithiopyr

Crabgrass,

Goosegrass, Poa

annua

Warm-Season

Provides pre-

and early post-

emergent control

of crabgrass.

May have

reduced efficacy

with heavy

rainfall.[3]

[3][4]

Pendimethalin Crabgrass,

Goosegrass, Poa

annua

Warm-Season Effective against

a broad

spectrum of

annual grasses.

Safe for use on

established

[1][5]
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bermudagrass

and St.

Augustinegrass.

[1][5]

Experimental Protocols
The data presented is derived from field trials conducted under standard scientific protocols for

herbicide efficacy evaluation. A generalized methodology is as follows:

1. Experimental Design:

Layout: Trials are typically conducted using a randomized complete block design with 3 to 4

replications per treatment.

Plot Size: Plot dimensions are standardized, for example, 1.5 x 1.5 meters.

Control Groups: An untreated control is included in each replication to serve as a baseline for

weed pressure and turfgrass health. A hand-weeded control may also be used to assess the

impact of the herbicide on the turfgrass itself.

2. Site Selection and Preparation:

Location: Test sites are selected based on a history of uniform weed infestation and

representative soil and environmental conditions for the target climatic zone.

Turfgrass Establishment: Trials are conducted on established stands of the desired turfgrass

species (e.g., 'Penncross' creeping bentgrass, hybrid bermudagrass).

Maintenance: Standard turfgrass management practices (mowing, fertilization, irrigation) are

uniformly applied across the trial area, with the exception of weed control measures.

3. Herbicide Application:

Equipment: Herbicides are typically applied using a CO2-pressurized backpack sprayer

equipped with flat-fan nozzles to ensure uniform coverage.
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Calibration: Sprayers are calibrated to deliver a precise volume of solution per unit area

(e.g., 2 gallons per 1,000 ft²).

Timing: Pre-emergent herbicides are applied before the anticipated germination of the target

weed species. Post-emergent applications are timed according to the growth stage of the

weeds.

Post-Application Irrigation: Following application, the test area is often irrigated with a

specified amount of water (e.g., 0.1 to 0.2 inches) to move the herbicide into the soil profile.

4. Data Collection and Analysis:

Weed Control Efficacy: Weed control is visually assessed at regular intervals after treatment

and is typically expressed as a percentage of the untreated control.

Turfgrass Phytotoxicity: Turfgrass injury is visually rated on a scale (e.g., 0-100%, where 0 is

no injury and 100 is complete necrosis).

Statistical Analysis: The collected data is subjected to analysis of variance (ANOVA), and

treatment means are separated using a statistical test such as Fisher's Protected LSD at a

significance level of α = 0.05.
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Caption: Mode of Action of Methiozolin.
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Caption: Generalized Herbicide Efficacy Trial Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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